Cas no 40576-21-4 (3-(piperidine-1-carbonyl)piperidine)

• Product Name: 3-(piperidine-1-carbonyl)piperidine
• CAS No: 40576-21-4
• MF: C₁₁H₂₀N₂O
• MW: 196.289302825928
• MDL: MFCD01580193
• CID: 925928
• PubChem ID: 218422
• Update Time: 2025-07-18

3-(piperidine-1-carbonyl)piperidine Chemical and Physical Properties

Names and Identifiers

• Piperidino(3-piperidinyl)methanone hydrochloride
• 1-(Piperidin-3-ylcarbonyl)piperidine
• 1-Piperidinyl(3-piperidinyl)methanone hydrochloride
• piperidin-1-yl(piperidin-3-yl)methanone
• 1-(3-Piperidinylcarbonyl)-piperidine HCl
• 1-(piperidine-3-carbonyl)-piperidine
• 1,3'-Carbonyldi(piperidine)
• 3-(Piperidinocarbonyl)-piperidin
• 3-(Piperidinocarbonyl)piperidine
• Ketone,piperidino 3-piperidyl
• piperidin-3-yl-piperidin-1-yl-methanone
• Piperidine,1-(3-piperidyl)carbonyl
• Piperidino 3-piperidyl ketone
• Ketone, piperidino 3-piperidyl
• Piperidine, 1-(3-piperidyl)carbonyl-
• 3-piperidyl piperidyl ketone
• 1-(piperidine-3-carbonyl)piperidine
• Oprea1_061803
• Piperidino(3-piperidyl) ketone
• STL197496
• BBL019036
• 3-(piperidine-1-carbonyl)piperidine
• 1-(3-piperidinylcarbonyl)piperidine
• SB41431
• AKOS000165520
• AKOS016050800
• DTXSID70960980
• CS-B1337
• 40576-21-4
• PS-5490
• (Piperidin-1-yl)(piperidin-3-yl)methanone
• 1-(3-Piperidinylcarbonyl)piperidine, AldrichCPR
• EN300-144981
• SCHEMBL319228
• DB-017762
• BRN 0390973

• MDL： MFCD01580193
• Inchi： 1S/C11H20N2O/c14-11(10-5-4-6-12-9-10)13-7-2-1-3-8-13/h10,12H,1-9H2
• InChI Key： OSZRYTYCKGZYLB-UHFFFAOYSA-N
• SMILES： O=C(C1CNCCC1)N1CCCCC1
• BRN： 0390973

Computed Properties

• Exact Mass: 196.15800
• Monoisotopic Mass: 196.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.299
• XLogP3: 0.6

Experimental Properties

• Density: 1.0014 (rough estimate)
• Melting Point: 215 °C
• Boiling Point: 333.19°C (rough estimate)
• Refractive Index: 1.4620 (estimate)
• PSA: 32.34000
• LogP: 1.26520

3-(piperidine-1-carbonyl)piperidine Security Information

• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-(piperidine-1-carbonyl)piperidine

Recent Advances in the Study of 3-(Piperidine-1-carbonyl)piperidine (CAS: 40576-21-4) in Chemical Biology and Pharmaceutical Research

The compound 3-(piperidine-1-carbonyl)piperidine (CAS: 40576-21-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic piperidine derivative is increasingly recognized for its potential as a versatile scaffold in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. Recent studies have focused on its unique structural features, which combine two piperidine rings connected by a carbonyl group, offering both conformational rigidity and points for chemical modification.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a building block for sigma receptor ligands. Researchers synthesized a series of derivatives by modifying the carbonyl bridge and nitrogen substituents, achieving nanomolar affinity for σ1 receptors while maintaining excellent selectivity over σ2 subtypes. This work suggests potential applications in neuropathic pain management and neurodegenerative diseases. The lead compound from this series showed promising blood-brain barrier penetration in rodent models, with favorable pharmacokinetic properties.

In parallel research, 3-(piperidine-1-carbonyl)piperidine has been investigated as a core structure for developing novel histone deacetylase (HDAC) inhibitors. A team at the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters that modifications to this scaffold yielded compounds with potent Class I HDAC inhibition (IC50 values ranging from 8-32 nM) while showing reduced cytotoxicity compared to current clinical HDAC inhibitors. The researchers attribute this improved safety profile to the scaffold's ability to confer isoform selectivity, particularly for HDAC3 over HDAC1 and HDAC2.

Recent synthetic methodology developments have also expanded access to this compound and its derivatives. A 2024 Nature Protocols paper detailed a streamlined, three-step synthesis of 3-(piperidine-1-carbonyl)piperidine from commercially available starting materials, achieving an overall yield of 68% while eliminating the need for column chromatography in the final step. This advancement addresses previous challenges in large-scale production and has facilitated broader investigation of the scaffold's pharmaceutical potential.

Emerging computational studies have provided insights into the molecular basis of 3-(piperidine-1-carbonyl)piperidine's biological activity. Molecular dynamics simulations published in the Journal of Chemical Information and Modeling reveal that the scaffold adopts a boat-chair conformation when bound to protein targets, with the carbonyl oxygen serving as a key hydrogen bond acceptor. These findings are guiding rational drug design efforts to optimize target engagement and reduce off-target effects.

Looking forward, several pharmaceutical companies have included 3-(piperidine-1-carbonyl)piperidine derivatives in their preclinical pipelines, with indications ranging from psychiatric disorders to anticancer therapies. The scaffold's balance of synthetic accessibility, drug-like properties, and structural versatility positions it as a promising platform for future drug discovery efforts. Ongoing research is exploring its application in PROTAC design and as a component of bifunctional small molecules, further expanding its potential impact on medicinal chemistry.